![molecular formula C21H28N2O2 B5886240 N-[4-(diethylamino)-2-methylphenyl]-2-(2,3-dimethylphenoxy)acetamide](/img/structure/B5886240.png)
N-[4-(diethylamino)-2-methylphenyl]-2-(2,3-dimethylphenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(diethylamino)-2-methylphenyl]-2-(2,3-dimethylphenoxy)acetamide, commonly known as lidocaine, is a local anesthetic that is widely used in medical and dental procedures. Lidocaine was first synthesized by Nils Löfgren in 1943 and has since become one of the most commonly used local anesthetics due to its effectiveness and low toxicity.
Mechanism of Action
Lidocaine works by blocking the voltage-gated sodium channels in nerve cells, which prevents the generation and conduction of nerve impulses. This results in a loss of sensation in the area where lidocaine is applied.
Biochemical and Physiological Effects:
Lidocaine has been shown to have a number of biochemical and physiological effects, including the inhibition of platelet aggregation, the reduction of myocardial oxygen consumption, and the inhibition of the release of inflammatory mediators.
Advantages and Limitations for Lab Experiments
Lidocaine is widely used in laboratory experiments due to its effectiveness as a local anesthetic and its low toxicity. However, it is important to note that lidocaine can have effects on cellular signaling pathways, which may affect the results of certain experiments.
Future Directions
There are a number of future directions for research on lidocaine, including the development of new formulations and delivery methods, the investigation of its potential as an anti-inflammatory agent, and the study of its effects on cellular signaling pathways. Additionally, further research is needed to fully understand the mechanisms of action of lidocaine and its potential interactions with other drugs.
Synthesis Methods
Lidocaine is synthesized through a multi-step process that involves the reaction of 2,6-dimethylaniline with chloroacetyl chloride to form N-(2,6-dimethylphenyl)-2-chloroacetamide. This intermediate is then reacted with diethylamine to form N-[2,6-dimethylphenyl]-N-(diethylamino)acetamide, which is then reacted with 2,3-dimethylphenol to form lidocaine.
Scientific Research Applications
Lidocaine has been extensively studied for its use as a local anesthetic in medical and dental procedures. It has also been studied for its use in the treatment of various medical conditions, including neuropathic pain, arrhythmias, and epilepsy. Additionally, lidocaine has been studied for its potential use as an anti-inflammatory agent.
properties
IUPAC Name |
N-[4-(diethylamino)-2-methylphenyl]-2-(2,3-dimethylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O2/c1-6-23(7-2)18-11-12-19(16(4)13-18)22-21(24)14-25-20-10-8-9-15(3)17(20)5/h8-13H,6-7,14H2,1-5H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQWNDKNMFZISDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC(=C(C=C1)NC(=O)COC2=CC=CC(=C2C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.